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Compound of Interest

Compound Name: 5-Nitrobenzothiazole

Cat. No.: B1296503 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is paramount to ensuring a safe and compliant operational environment. This

guide provides essential, step-by-step procedures for the proper disposal of 5-
Nitrobenzothiazole, a compound requiring careful handling due to its potential hazards.

Adherence to these protocols is critical for personnel safety and environmental protection.

Hazard Profile and Safety Summary
5-Nitrobenzothiazole is classified as a hazardous substance, primarily causing skin, eye, and

respiratory irritation.[1] As with many aromatic nitro compounds, it is crucial to treat this

compound and any contaminated materials as hazardous waste.[2][3][4]

Quantitative Data Summary

While specific quantitative exposure limits for 5-Nitrobenzothiazole are not readily available,

the following table summarizes key identifiers and hazard classifications.
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Property Value Source

Molecular Formula C7H4N2O2S [1]

Molecular Weight 180.19 g/mol [1]

CAS Number 2942-07-6 [1]

GHS Hazard Classifications

Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation) (Category 3)

[1]

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is critical to be equipped with the appropriate

personal protective equipment (PPE) to prevent exposure.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets government

standards such as NIOSH (US) or EN 166 (EU).[5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use.[3][5]

Body Protection: A lab coat, long-sleeved shirt, and pants are mandatory.[5][6]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH-approved

respirator.[6]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 5-Nitrobenzothiazole and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[3] Never dispose of this chemical down the drain or in regular trash.[6]

Waste Collection:
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Solid Waste: Collect any surplus or expired 5-Nitrobenzothiazole in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure lid.[3][5]

Liquid Waste (Solutions): If the compound is in a solvent, collect it in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[3]

Contaminated Labware: Decontaminate grossly contaminated labware whenever possible.

If decontamination is not feasible, dispose of it as hazardous waste.[7] Empty containers

must be managed as hazardous waste unless they have been triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous liquid waste.[3]

Labeling: Properly label the hazardous waste container with the following information:[2][3]

The words "Hazardous Waste"

The full chemical name: "5-Nitrobenzothiazole"

The associated hazards (e.g., "Irritant")[1]

The date of accumulation[3]

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[2][3] Containers

must be kept sealed and within secondary containment.[8]

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

proper disposal.[3] Provide the disposal company with the Safety Data Sheet (SDS) for the

compound.

Experimental Protocols
Currently, there are no standardized and cited experimental protocols for the in-lab

neutralization or deactivation of 5-Nitrobenzothiazole for disposal purposes. The

recommended procedure is to transfer the chemical waste to a specialized disposal company.
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Disposal Workflow

Start: 5-Nitrobenzothiazole Waste Generated

Wear Appropriate PPE

Segregate Waste

Solid Waste Liquid Waste (in solvent) Contaminated Materials

Collect in Labeled Hazardous Waste Container

Store in Designated Secure Area

Contact EHS or Licensed Disposal Company

Arrange for Pickup and Disposal

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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